Cas no 2229108-02-3 (1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2229108-02-3
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 5883989
• PubChem ID: 165675279
• Update Time: 2025-05-22

1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine
• [1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutyl]methanamine
• 2229108-02-3
• EN300-1956452

• Inchi： 1S/C13H15F2NO2/c14-13(15)6-12(7-13,8-16)9-2-1-3-10-11(9)18-5-4-17-10/h1-3H,4-8,16H2
• InChI Key： YPGHZTWYEVOLIN-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CC3=C2OCCO3)(CN)C1)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine

1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229108-02-3): A Comprehensive Overview

The compound 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229108-02-3) is a unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its dihydrobenzodioxin and difluorocyclobutyl moieties, presents a fascinating case study in the design of novel therapeutic agents. Its structural complexity and potential applications make it a subject of ongoing research and development.

One of the most intriguing aspects of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine is its potential role in addressing unmet medical needs. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets. The presence of the difluorocyclobutyl group is noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for drug development.

In recent years, the scientific community has shown growing interest in fluorinated cyclobutane derivatives, and this compound fits perfectly into that trend. The incorporation of fluorine atoms into organic molecules is a well-established strategy to modulate their physicochemical properties. The 1,4-benzodioxin moiety, on the other hand, is known for its presence in various biologically active compounds, further enhancing the potential of this molecule.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine involves sophisticated organic chemistry techniques, including cycloaddition reactions and fluorination strategies. These methods are often the subject of academic research and industrial applications, as they enable the creation of complex molecular architectures with high precision. The compound's synthetic pathway is a testament to the advancements in modern chemical synthesis.

From a drug discovery perspective, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine offers a promising scaffold for the development of new therapeutic agents. Its structural features suggest potential applications in central nervous system (CNS) disorders, given the prevalence of similar compounds in this therapeutic area. Researchers are also exploring its utility in other fields, such as inflammatory diseases and metabolic disorders.

The market potential for this compound is another area of interest. With the increasing demand for innovative pharmaceuticals, molecules like 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine are likely to attract attention from both academic and industrial stakeholders. The compound's unique structure and potential applications position it as a valuable asset in the competitive landscape of drug development.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229108-02-3) represents a fascinating example of modern chemical innovation. Its combination of dihydrobenzodioxin and difluorocyclobutyl groups, along with its potential therapeutic applications, makes it a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule may well become a cornerstone in the development of next-generation pharmaceuticals.